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Compound of Interest

Compound Name: 2-Methyldodecane

Cat. No.: B072444 Get Quote

Proper disposal of 2-Methyldodecane is essential for laboratory safety, environmental

protection, and regulatory compliance. Due to its classification as toxic to aquatic life with long-

lasting effects, it must be managed as hazardous waste.[1] Adherence to federal regulations,

such as the Resource Conservation and Recovery Act (RCRA), and local institutional policies is

mandatory for the entire lifecycle of the chemical waste, from generation to disposal.[2][3]

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure all appropriate personal protective

equipment (PPE) is in use. This is the first line of defense against accidental exposure.

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses that meet approved

standards (e.g., OSHA's 29 CFR 1910.133 or European Standard EN166).[4]

Skin Protection: Use chemically impermeable gloves and other protective clothing to prevent

skin contact. Contaminated clothing should be removed immediately.[4]

Respiratory Protection: Handle 2-Methyldodecane in a well-ventilated area to avoid the

formation of aerosols or vapors.[5] If ventilation is insufficient, a suitable respirator should be

used.[4]

General Hygiene: Wash hands thoroughly after handling the substance.[4]

Spill Response Protocol
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In the event of a spill, immediate action is necessary to prevent chemical exposure and

environmental contamination.[4]

Evacuate and Ventilate: Clear all non-essential personnel from the spill area and ensure

adequate ventilation.[4]

Control Ignition Sources: Remove all sources of ignition from the area, as 2-
Methyldodecane is a combustible liquid.[5] Use non-sparking tools for cleanup.[5]

Containment: Prevent the spill from entering drains or waterways by using an inert absorbent

material like sand or vermiculite.[4]

Cleanup and Collection: Absorb the spilled liquid and collect the material into a suitable,

closed container for disposal.

Decontamination: Thoroughly clean the affected area after the spilled material has been

removed.[4]

Chemical Profile and Data
A summary of key data for 2-Methyldodecane is provided below. This information is critical for

proper labeling and handling.

Property Value Source

CAS Number 1560-97-0 [5][6]

Molecular Formula C₁₃H₂₈ [5][7]

Physical Form Liquid [6]

Flash Point ~70.60 °C (159 °F) [8]

Key Hazard
H411: Toxic to aquatic life with

long lasting effects.
[1]

Step-by-Step Disposal Procedure
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The disposal of 2-Methyldodecane must be treated as a hazardous waste process.[4] The

following protocol outlines the required steps from collection to final disposal.

Step 1: Waste Segregation and Collection
Proper segregation is the foundation of safe chemical waste management.[9]

Designated Container: Collect waste 2-Methyldodecane in a dedicated, chemically

compatible container with a secure, leak-proof lid.[10][11] The container should be in good

condition, free from damage.[10]

Avoid Mixing: Do not mix 2-Methyldodecane with other waste streams, particularly

incompatible materials like acids, bases, or oxidizers.[9][12] It should be classified as a non-

halogenated organic solvent waste.[12]

Capacity Limit: Do not fill liquid waste containers beyond 75% capacity to allow for vapor

expansion.[12]

Step 2: Labeling of Waste Containers
Accurate labeling is a regulatory requirement and prevents dangerous chemical mix-ups.[9][11]

Attach Label: Affix a hazardous waste label to the container as soon as the first drop of

waste is added.[12][13]

Complete Information: The label must include the full chemical name, "2-Methyldodecane,"

and list all constituents.[13] Avoid using abbreviations or formulas.[13]

Hazard Identification: Clearly indicate the relevant hazards, such as "Toxic to aquatic life."[1]

Date Accumulation: Record the date when waste was first placed in the container.[9]

Step 3: On-Site Storage
Waste must be stored safely in a designated laboratory area pending pickup.

Satellite Accumulation Area (SAA): Store the sealed and labeled container in a designated

SAA, which must be at or near the point of waste generation.[14]
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Secondary Containment: All liquid hazardous waste must be stored in secondary

containment, such as a spill tray, to capture any potential leaks.[10][13]

Secure Storage: Keep waste containers closed at all times except when adding waste.[13]

[14] Store them away from ignition sources in a well-ventilated area.[5][10]

Step 4: Professional Disposal
Final disposal must be conducted in compliance with all regulations.

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office or

a licensed hazardous waste disposal contractor to schedule a waste pickup.[9][14]

Prohibited Disposal Methods: Never dispose of 2-Methyldodecane by pouring it down the

sewer system or allowing it to evaporate in a fume hood.[10][13] Its aquatic toxicity makes

environmental release strictly forbidden.[1][4]

Approved Disposal Methods: The recommended disposal methods are controlled

incineration with flue gas scrubbing or transfer to a licensed chemical destruction plant.[5]

Container Disposal: Empty 2-Methyldodecane containers must be triple-rinsed, with the first

rinse collected as hazardous waste.[13] The clean container can then be recycled or

disposed of according to institutional policy.[5]

Disposal Workflow Diagram
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Step 1: Generation & Collection

Step 2: Preparation for Storage

Step 3: Safe Storage

Step 4: Final Disposal

Prohibited Actions
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Collect in a Designated,
Compatible Container
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No
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Final Disposal via Controlled
Incineration or Chemical Destruction
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Caption: Workflow for the proper disposal of 2-Methyldodecane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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